Cas no 42957-18-6 (methyl 5-methoxy-2,4-dioxopentanoate)

• Product Name: methyl 5-methoxy-2,4-dioxopentanoate
• CAS No: 42957-18-6
• MF: C₇H₁₀O₅
• MW: 174.151302814484
• CID: 6420515
• PubChem ID: 81781300
• Update Time: 2025-10-31

methyl 5-methoxy-2,4-dioxopentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-methoxy-2,4-dioxopentanoate
• Pentanoic acid, 5-methoxy-2,4-dioxo-, methyl ester
• 42957-18-6
• SCHEMBL9412789
• EN300-1126306
• DTXSID901291954
• AKOS020762195

• Inchi： 1S/C7H10O5/c1-11-4-5(8)3-6(9)7(10)12-2/h3-4H2,1-2H3
• InChI Key： CNSLPZCQVVGPGU-UHFFFAOYSA-N
• SMILES： O(C)CC(CC(C(=O)OC)=O)=O

Computed Properties

• Exact Mass: 174.05282342g/mol
• Monoisotopic Mass: 174.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 261.0±15.0 °C(Predicted)
• pka: 6.00±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives 3-Acylpyruvic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives 3-Acylpyruvic acids

Additional information on methyl 5-methoxy-2,4-dioxopentanoate

Methyl 5-Methoxy-2,4-Dioxopentanoate: A Comprehensive Overview

Methyl 5-methoxy-2,4-dioxopentanoate (CAS No. 42957-18-6) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention in recent years due to its potential in drug development and advanced material synthesis. In this article, we will delve into the properties, synthesis methods, applications, and the latest research findings related to methyl 5-methoxy-2,4-dioxopentanoate.

Structural Insights and Physical Properties

Methyl 5-methoxy-2,4-dioxopentanoate features a pentanoate backbone with two ketone groups at positions 2 and 4 and a methoxy group at position 5. This structure imparts the compound with distinct chemical reactivity and physical properties. The molecule exhibits a melting point of approximately 130°C and a boiling point around 300°C, making it suitable for various thermal processing techniques. Its solubility in organic solvents such as dichloromethane and ethyl acetate further enhances its utility in organic synthesis.

Synthesis and Chemical Reactions

The synthesis of methyl 5-methoxy-2,4-dioxopentanoate typically involves multi-step reactions starting from readily available starting materials. Recent advancements have focused on optimizing reaction conditions to improve yield and reduce environmental impact. For instance, researchers have employed green chemistry principles by using biodegradable catalysts or solvent-free reaction conditions.

One notable reaction pathway involves the condensation of aldehydes with carbonyl compounds under acidic or basic conditions. This method not only simplifies the synthesis process but also allows for functional group diversification, enabling the creation of derivatives with tailored properties.

Applications in Organic Synthesis

Methyl 5-methoxy-2,4-dioxopentanoate serves as an intermediate in the synthesis of complex organic molecules due to its reactivity towards nucleophilic addition and condensation reactions. Its role as a building block in medicinal chemistry has been pivotal in the development of bioactive compounds targeting various therapeutic areas such as cancer and neurodegenerative diseases.

Moreover, the compound has found applications in polymer science as a precursor for high-performance polymers. Its ability to form stable bonds under mild conditions makes it ideal for producing materials with enhanced mechanical and thermal properties.

Recent Research Developments

Recent studies have explored the potential of methyl 5-methoxy-2,4-dioxopentanoate in drug delivery systems. Researchers have demonstrated its ability to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. This breakthrough has opened new avenues for personalized medicine and targeted drug delivery.

In another groundbreaking study, scientists have utilized this compound to develop novel materials for energy storage applications. By incorporating methyl 5-methoxy-2,4-dioxopentanoate into polymer electrolytes, they achieved improved ion conductivity and stability at elevated temperatures.

Conclusion

Methyl 5-methoxy-2,4-dioxopentanoate (CAS No. 42957-18-6) stands out as a critical compound in modern chemistry due to its diverse applications and adaptability. With ongoing research uncovering new potential uses across various industries, this compound is poised to play an increasingly significant role in advancing scientific innovation.